Cas no 2361761-39-7 (4-Chloro-1-ethyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide)

• Product Name: 4-Chloro-1-ethyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide
• CAS No: 2361761-39-7
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5414812
• PubChem ID: 145909081
• Update Time: 2025-10-31

4-Chloro-1-ethyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583897
• Z2905971405
• 4-Chloro-1-ethyl-N-[2-(prop-2-enoylamino)ethyl]pyrrole-2-carboxamide
• N-{2-[(4-chloro-1-ethyl-1H-pyrrol-2-yl)formamido]ethyl}prop-2-enamide
• 2361761-39-7
• 4-Chloro-1-ethyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide

• Inchi： 1S/C12H16ClN3O2/c1-3-11(17)14-5-6-15-12(18)10-7-9(13)8-16(10)4-2/h3,7-8H,1,4-6H2,2H3,(H,14,17)(H,15,18)
• InChI Key： PETKJTQVXRYFJM-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(Cl)C=C1C(NCCNC(=O)C=C)=O

Computed Properties

• Exact Mass: 269.0931045g/mol
• Monoisotopic Mass: 269.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.4±50.0 °C(Predicted)
• pka: 14.32±0.46(Predicted)

Additional information on 4-Chloro-1-ethyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide

4-Chloro-1-Ethyl-N-[2-(Acetamido)Ethyl]-1H-Pyrrole-2-Carboxamide (CAS No. 2361761-39-7)

4-Chloro-1-Ethyl-N-[2-(Acetamido)Ethyl]-1H-Pyrrole-2-Carboxamide, commonly referred to by its CAS number 2361761-39-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of this compound features a pyrrole ring substituted with a chlorine atom at position 4, an ethyl group at position 1, and an acetamidoethyl group attached to the carboxamide moiety at position 2. These substituents contribute to its distinct chemical behavior and biological activity.

The synthesis of 4-Chloro-1-Ethyl-N-[2-(Acetamido)Ethyl]-1H-Pyrrole-2-Carboxamide involves a series of well-established organic reactions, including Friedel-Crafts alkylation, acylation, and amidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability under various reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of this compound as a precursor for drug development. Its pyrrole core is known to exhibit antioxidant and anti-inflammatory properties, which are highly desirable in therapeutic agents. For instance, researchers have explored its role in modulating cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The substitution pattern of this compound allows for fine-tuning its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In addition to its pharmaceutical applications, 4-Chloro-1-Ethyl-N-[2-(Acetamido)Ethyl]-1H-Pyrrole-2-Carboxamide has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technology. Recent research has demonstrated its effectiveness as a chelating agent in homogeneous catalysis, enhancing the efficiency of certain industrial processes.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These characteristics are crucial for quality control during its production and application.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is required to assess its long-term effects on aquatic ecosystems. Regulatory agencies have not classified it as hazardous under normal handling conditions; however, standard safety precautions should be followed during synthesis and use.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure of 4-Chloro-1-Ethyl-N-[2-(Acetamido)Ethyl]-1H-Pyrrole-2-Carboxamide. Quantum mechanical calculations have revealed that the conjugation between the pyrrole ring and the acetamido group significantly influences its reactivity towards electrophilic substitution reactions. This understanding has facilitated the design of more efficient synthetic routes and improved its compatibility with other chemical systems.

In conclusion, 4-Chloro-1-Ethyl-N-[2-(Acetamido)Ethyl]-1H-Pyrrole-2-Carboxamide (CAS No. 2361761-39-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.